Cas no 1267440-52-7 (N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine)

N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine is a specialized organic compound featuring a thiazole core substituted with methyl groups at the 4 and 5 positions, further functionalized with a butylamine side chain. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research, particularly as a building block for bioactive molecules. The thiazole moiety enhances stability and electronic properties, while the butylamine chain offers flexibility for further derivatization. Its well-defined molecular architecture makes it suitable for targeted synthesis in medicinal chemistry, where precise functional group placement is critical. The compound is typically handled under controlled conditions due to its reactive amine group.
N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine structure
1267440-52-7 structure
Product Name:N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine
CAS No:1267440-52-7
MF:C10H18N2S
MW:198.328320980072
CID:5274015
Update Time:2025-08-03

N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • butyl[(dimethyl-1,3-thiazol-2-yl)methyl]amine
    • N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine
    • Inchi: 1S/C10H18N2S/c1-4-5-6-11-7-10-12-8(2)9(3)13-10/h11H,4-7H2,1-3H3
    • InChI Key: VRLIRTIHCWWXFQ-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C)N=C1CNCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 141
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.2

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Additional information on N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine

Comprehensive Overview of N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine (CAS No. 1267440-52-7)

N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine (CAS No. 1267440-52-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, belongs to the class of thiazole derivatives, which are known for their diverse biological activities and industrial uses. The presence of both a thiazole ring and a butylamine chain in its structure makes it a subject of interest for researchers exploring novel chemical entities.

The compound's molecular formula and structural features have been extensively studied to understand its physicochemical properties. With a molecular weight of approximately 212.34 g/mol, N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine exhibits moderate solubility in organic solvents, which is a critical factor for its potential applications in formulation development. The 4,5-dimethyl-1,3-thiazole moiety is particularly noteworthy, as it is a common scaffold in pharmaceuticals and agrochemicals, contributing to the compound's stability and reactivity.

In the context of current research trends, CAS No. 1267440-52-7 is often discussed in relation to its potential role in drug discovery and material science. The compound's ability to act as a building block for more complex molecules has made it a valuable tool for synthetic chemists. Recent studies have explored its use in the development of bioactive molecules, particularly those targeting specific enzymatic pathways. This aligns with the growing demand for small-molecule inhibitors in therapeutic research, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential application in catalysis and polymer chemistry. The thiazole ring can serve as a ligand in metal-catalyzed reactions, which is a hot topic in green chemistry and sustainable synthesis. Researchers are increasingly looking for eco-friendly alternatives to traditional catalysts, and N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine could play a role in this evolving landscape. Its stability under various conditions makes it a candidate for use in high-performance materials, another trending topic in scientific literature.

From a commercial perspective, the demand for specialty chemicals like CAS No. 1267440-52-7 is on the rise, driven by advancements in personalized medicine and smart materials. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to academic and industrial clients. The compound's versatility is further highlighted by its potential use in flavor and fragrance applications, where thiazole derivatives are known for their distinctive olfactory properties.

Safety and handling of N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to guidelines for chemical storage. These precautions are essential for maintaining a safe working environment, a topic frequently searched by laboratory professionals and students alike.

In summary, N-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]butan-1-amine (CAS No. 1267440-52-7) is a multifaceted compound with promising applications across multiple disciplines. Its structural uniqueness and functional versatility make it a valuable subject for ongoing research, particularly in areas like drug development, catalysis, and material science. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.

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